2',3'-Dichloro-4'-methoxyisobutyrophenone

• Molecular Formula: C11H12Cl2O2
• Molecular Weight: 247.11 g/mol
• IUPAC Name: 1-(2,3-dichloro-4-methoxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C11H12Cl2O2/c1-6(2)11(14)7-4-5-8(15-3)10(13)9(7)12/h4-6H,1-3H3
• InChI Key: VRQYDYLUERJKTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C(=C(C=C1)OC)Cl)Cl

Description

2',3'-Dichloro-4'-methoxyisobutyrophenone is a useful research compound. Its molecular formula is C11H12Cl2O2 and its molecular weight is 247.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 2,3-dichloroanisole (100 g., 0.565 mole) and isobutyryl chloride (66 g., 0.62 mole) in methylene chloride (400 ml.) is cooled to 5° C. and treated with aluminum chloride (83 g., 0.62 mole) during a 1 -hour period. The reaction mixture is allowed to warm to 25° C. and after 24 hours is poured into ice water (400 ml.) and hydrochloric acid (30 ml.). The organic phase is washed with 5% sodium hydroxide, water, dried over magnesium sulfate and distilled at reduced pressure affording 68 g. of 2',3'-dichloro-4'-methoxyisobutyrophenone which distills at 120°-130° C./0.5 mm.